2-(3-Chloro-2-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(3-chloro-2-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-9(4-2-5-10(8)13)12-11(15)6-3-7-14-12/h2-7,15H,1H3
• InChI Key: PNFPKZQBESXATP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=C(C=CC=N2)O
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID70682837
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261972-08-0

Description

2-(3-Chloro-2-methylphenyl)-3-hydroxypyridine (or 3-Chloro-2-methylphenyl-3-hydroxy-pyridine, abbreviated as CMPH) is an organic compound that has found numerous applications in scientific research. It is a white, crystalline solid with a molecular weight of 229.58 g/mol and a melting point of 217-219°C. CMPH is a versatile molecule with a wide range of uses in the laboratory, including synthesis, reaction studies, and pharmacological studies.

Scientific Research Applications

CMPH has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and polymers. It is also used in the synthesis of derivatives of the anticonvulsant drug phenytoin, which is used to treat epilepsy. CMPH has also been used in the synthesis of a variety of heterocyclic compounds, including pyridines, pyrimidines, and pyrrolidines. In addition, CMPH is used in the synthesis of a variety of other compounds, including antioxidants, anti-inflammatory agents, and antifungal agents.

Mechanism of Action

The mechanism of action of CMPH is not well understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of a variety of drugs. Inhibition of this enzyme can result in increased levels of drugs in the body, leading to increased efficacy and decreased side effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMPH are not well understood. However, it is believed to have antioxidant and anti-inflammatory activity, as well as antifungal activity. In addition, CMPH has been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of a variety of drugs.

Advantages and Limitations for Lab Experiments

CMPH has several advantages for use in laboratory experiments. It is a versatile molecule with a wide range of uses in the laboratory, including synthesis, reaction studies, and pharmacological studies. It is also relatively easy to synthesize, with good yields and a high degree of purity. The reaction conditions for the synthesis of CMPH are relatively mild and can be easily scaled up for large-scale synthesis. However, CMPH also has some limitations. It is a relatively expensive compound, and it is not soluble in water, which can limit its use in certain experiments.

Future Directions

CMPH has a wide range of potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and polymers. It has also been used in the synthesis of derivatives of the anticonvulsant drug phenytoin, and in the synthesis of a variety of heterocyclic compounds. In addition, CMPH has been shown to have antioxidant, anti-inflammatory, and antifungal activity, as well as an inhibitory effect on the enzyme cytochrome P450. Possible future directions for the use of CMPH include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Furthermore, further research into the synthesis of CMPH and its derivatives could lead to the development of new compounds with improved properties.

Synthesis Methods

CMPH can be synthesized by a variety of methods. One of the most widely used methods is the reaction of 2-chloro-3-methylphenol with pyridine hydrochloride in an aqueous solution. This reaction yields CMPH in good yields with a high degree of purity. The reaction conditions for this method are relatively mild and can be easily scaled up for large-scale synthesis. Other methods for the synthesis of CMPH include the reaction of pyridine hydrochloride with 2-chloro-3-methylphenol in dimethylformamide, the reaction of 2-chloro-3-methylphenol with pyridine hydrochloride in ethanol, and the reaction of 2-chloro-3-methylphenol with pyridine hydrochloride in acetic acid.